N-methyl-N-[1-(1,3-thiazol-5-yl)ethyl]-3-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-methyl-N-[1-(1,3-thiazol-5-yl)ethyl]-3-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C15H15N5OS/c1-11(14-7-16-10-22-14)19(2)15(21)12-4-3-5-13(6-12)20-8-17-18-9-20/h3-11H,1-2H3
• InChI Key: LAGNAESFWLQHQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=CS1)N(C)C(=O)C2=CC(=CC=C2)N3C=NN=C3
• Molecular Formula: C15H15N5OS
• Molecular Weight: 313.4 g/mol

Description

N-methyl-N-[1-(1,3-thiazol-5-yl)ethyl]-3-(4H-1,2,4-triazol-4-yl)benzamide belongs to a class of compounds that include various thiazole and triazole derivatives. These compounds have been the focus of research due to their interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such compounds often involves cyclization reactions and the use of specific reagents to achieve the desired chemical structure. For example, Yadav and Ballabh (2020) studied the synthesis of N-(thiazol-2-yl) benzamide derivatives, focusing on the role of methyl functionality and multiple non-covalent interactions in their formation (Yadav & Ballabh, 2020).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of thiazole and triazole rings. These structures contribute to the unique properties of the compound, as observed in the crystallographic studies of related compounds. The helical assembly driven by π-π interaction, along with cyclic N–H⋯N and S⋯O interaction, is a notable feature in these structures.

Chemical Reactions and Properties

The chemical reactions and properties of these compounds are influenced by their molecular structure. The presence of thiazole and triazole rings allows for a variety of chemical reactions, leading to the formation of complex structures with diverse properties. For instance, Kariuki et al. (2022) discussed the reactions of triazolyl ethanones with benzaldehydes, leading to the formation of novel thiazole derivatives (Kariuki et al., 2022).

Physical Properties Analysis

The physical properties, such as melting point, solubility, and stability, are essential for understanding the practical applications of these compounds. These properties are closely linked to the molecular structure and the types of chemical bonds present.

Chemical Properties Analysis

Chemical properties, including reactivity, acidity/basicity, and the ability to form complexes with other substances, are key to the applications of these compounds. The presence of functional groups like amides and the specific arrangement of thiazole and triazole rings significantly influence these properties.

References

• (Yadav & Ballabh, 2020)
• (Kariuki et al., 2022)